Cas no 2137517-88-3 (tert-butyl N-{4-hydroxy-2-[(1-methoxy-2-methylpropan-2-yl)(methyl)amino]cyclohexyl}carbamate)

• Product Name: tert-butyl N-{4-hydroxy-2-[(1-methoxy-2-methylpropan-2-yl)(methyl)amino]cyclohexyl}carbamate
• CAS No: 2137517-88-3
• MF: C₁₇H₃₄N₂O₄
• MW: 330.462865352631
• CID: 5952169
• PubChem ID: 165787115
• Update Time: 2025-05-21

tert-butyl N-{4-hydroxy-2-[(1-methoxy-2-methylpropan-2-yl)(methyl)amino]cyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-hydroxy-2-[(1-methoxy-2-methylpropan-2-yl)(methyl)amino]cyclohexyl}carbamate
• 2137517-88-3
• EN300-1161856

• Inchi： 1S/C17H34N2O4/c1-16(2,3)23-15(21)18-13-9-8-12(20)10-14(13)19(6)17(4,5)11-22-7/h12-14,20H,8-11H2,1-7H3,(H,18,21)
• InChI Key： KZZUIEITOAQHTG-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N(C)C(C)(C)COC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 330.25185757g/mol
• Monoisotopic Mass: 330.25185757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71Ų

Additional information on tert-butyl N-{4-hydroxy-2-[(1-methoxy-2-methylpropan-2-yl)(methyl)amino]cyclohexyl}carbamate

Comprehensive Overview of tert-butyl N-{4-hydroxy-2-[(1-methoxy-2-methylpropan-2-yl)(methyl)amino]cyclohexyl}carbamate (CAS No. 2137517-88-3)

The compound tert-butyl N-{4-hydroxy-2-[(1-methoxy-2-methylpropan-2-yl)(methyl)amino]cyclohexyl}carbamate (CAS No. 2137517-88-3) is a sophisticated carbamate derivative with a unique structural framework. Its molecular architecture combines a cyclohexyl ring, a hydroxy group, and a tert-butyl carbamate moiety, making it a subject of interest in pharmaceutical and chemical research. The presence of a methoxy-2-methylpropan-2-yl group further enhances its potential applications in drug design and organic synthesis.

In recent years, the demand for specialty chemicals like tert-butyl N-{4-hydroxy-2-[(1-methoxy-2-methylpropan-2-yl)(methyl)amino]cyclohexyl}carbamate has surged due to its relevance in medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for small molecule therapeutics, especially in targeting neurological disorders and metabolic diseases. Its carbamate functionality is often leveraged to improve bioavailability and metabolic stability in drug candidates, aligning with the growing trend of structure-activity relationship (SAR) optimization.

The synthesis of CAS No. 2137517-88-3 involves multi-step organic reactions, including amine protection and selective hydroxylation. Its tert-butyl group provides steric protection, which is critical for intermediate stability during pharmaceutical manufacturing. This compound’s chiral centers also make it a candidate for asymmetric synthesis, a hot topic in modern green chemistry and catalysis. As sustainability gains traction, researchers are exploring eco-friendly routes to synthesize such high-value intermediates.

From a commercial perspective, tert-butyl N-{4-hydroxy-2-[(1-methoxy-2-methylpropan-2-yl)(methyl)amino]cyclohexyl}carbamate is often sought after by contract research organizations (CROs) and pharmaceutical companies. Its CAS registry number (2137517-88-3) ensures precise identification in global databases, addressing the need for chemical traceability and regulatory compliance. The compound’s patent landscape is another area of interest, as innovators seek to protect its applications in drug delivery systems and bioconjugation.

In the context of AI-driven drug discovery, CAS No. 2137517-88-3 exemplifies how computational chemistry tools can predict its interactions with biological targets. Questions like "How does the methoxy-methylpropan-2-yl group influence pharmacokinetics?" or "What are the synthetic alternatives to this carbamate?" are frequently explored in academic forums. These inquiries reflect the compound’s role in advancing precision medicine and personalized therapeutics.

To conclude, tert-butyl N-{4-hydroxy-2-[(1-methoxy-2-methylpropan-2-yl)(methyl)amino]cyclohexyl}carbamate represents a nexus of chemical innovation and biomedical research. Its structural complexity and functional versatility make it a standout candidate for future breakthroughs in life sciences. As the scientific community continues to unravel its potential, this compound will likely remain a focal point in discussions about next-generation pharmaceuticals and sustainable chemistry.